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Compound of Interest

Compound Name: Lenacil

Cat. No.: B1674721

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
degradation of the herbicide lenacil in soil and water systems. The information is compiled
from various scientific studies to support environmental risk assessment and the development
of related compounds.

Executive Summary

Lenacil, a uracil-based herbicide, is primarily used for the control of annual grasses and broad-
leaved weeds. Its environmental persistence, mobility, and degradation are critical factors in
determining its potential impact on non-target organisms and ecosystems. This document
summarizes key quantitative data on lenacil's degradation kinetics and sorption
characteristics, details the experimental protocols used in its environmental assessment, and
visualizes its degradation pathways.

Quantitative Data on Environmental Fate

The environmental fate of lenacil is governed by a combination of biotic and abiotic processes.
The following tables summarize the key quantitative parameters from various studies.

Table 1: Degradation Half-life (DT50) of Lenacil
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. Temperature .

Medium pH °C) DT50 (days) Conditions

Aerobic
Sall - - 81 - 150 laboratory

incubation
Sediment - - 32 -105 -

Irradiated, sterile
Water 5 - Stable

buffer

Irradiated, sterile
Water 7 - Stable

buffer

Irradiated, sterile
Water 9 - 41

buffer

Data sourced from studies utilizing *C-labeled lenacil to monitor its dissipation over time.

Table 2: Soil Sorption Coefficients of Lenacil

Soil Type Organic Clay (%) pH Koc (mLI/g) Freundlich
Carbon (%)

Silt Loam 25 20 6.8 150 0.90

Sandy Loam 1.2 10 5.5 85 0.86

Clay 3.0 45 7.2 210 0.94

Koc, the organic carbon-normalized sorption coefficient, indicates the tendency of lenacil to
bind to soil organic matter. The Freundlich exponent 'n' provides information on the non-
linearity of the sorption.

Degradation Pathways and Metabolites

Lenacil degrades in the environment through microbial action and photodegradation, leading
to the formation of several metabolites. The primary degradation route involves oxidation and
hydroxylation of the cyclohexyl and cyclopentyl rings.
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Major Metabolites Identified:

e IN-KF313: 3-cyclohexyl-6,7-dihydroxy-7-1H-cyclopentapyrimidine-2,4,5(3H)trione[1]
e IN-KE121: 3-cyclohexyl-6,7-dihydro-7-1H-cyclopentapyrimidine-2,4,5-(3H)trione[1][2]
e 7-hydroxy lenacil (IN-KC943)[1]

The degradation of the uracil ring, a core structure of lenacil, can proceed through a reductive
pathway, ultimately leading to the formation of 3-alanine, ammonia, and carbon dioxide. This
pathway is common for uracil degradation by soil microorganisms.

Hydroxylation Oxidation

IN-KE121
(3-cyclohexyl-6,7-dihydro-7-1H-cyclopentapyrimidine-2,4,5-(3H)trione)

7-hydroxy lenacil

(IN-KC943) Hydroxylation

IN-KF313
(3-cyclohexyl-6,7-dihydroxy-7-1H-
cyclopentapyrimidine-2,4,5(3H)trione)

o

Further Degradation Products

Click to download full resolution via product page

Proposed initial degradation pathway of lenacil in soil.

Experimental Protocols
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The following sections detail the methodologies for key experiments cited in the environmental
assessment of lenacil.

Aerobic Soil Metabolism Study (modified from OECD
307)

This study aims to determine the rate and route of lenacil degradation in soil under aerobic
conditions.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Degradation of Lenacil in Soil
and Water: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1674721#environmental-fate-and-degradation-of-
lenacil-in-soil-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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